![molecular formula C16H19N5O2S B5638100 1-acetyl-N-{[2-(2-pyrimidinyl)-1,3-thiazol-4-yl]methyl}-3-piperidinecarboxamide](/img/structure/B5638100.png)
1-acetyl-N-{[2-(2-pyrimidinyl)-1,3-thiazol-4-yl]methyl}-3-piperidinecarboxamide
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Description
Synthesis Analysis
The synthesis of compounds related to "1-acetyl-N-{[2-(2-pyrimidinyl)-1,3-thiazol-4-yl]methyl}-3-piperidinecarboxamide" often involves multi-step reactions that include the formation of key intermediates such as N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. These processes typically employ techniques like FTIR, 1H-NMR, mass spectral, and elemental analysis for characterization (Vinaya et al., 2017).
Molecular Structure Analysis
The molecular structure of such compounds is characterized using advanced spectroscopic techniques. The presence of electron-donating and withdrawing groups within the molecule significantly influences its reactivity and potential biological activities. The detailed structural elucidation is achieved through NMR, FTIR, and mass spectrometry, providing insights into the compound's electronic and spatial configuration.
Chemical Reactions and Properties
The compound's chemical behavior can be inferred from related molecules, which exhibit a range of reactions including anti-angiogenic and DNA cleavage activities. These reactions are indicative of the compound's reactive sites and the influence of its functional groups on its chemical behavior (Vinaya et al., 2017).
Safety and Hazards
The safety and hazards associated with this compound are not clear from the available information. As with any chemical compound, appropriate safety precautions should be taken when handling it. The specific hazards would depend on the properties of the compound, including its reactivity and toxicity .
properties
IUPAC Name |
1-acetyl-N-[(2-pyrimidin-2-yl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2S/c1-11(22)21-7-2-4-12(9-21)15(23)19-8-13-10-24-16(20-13)14-17-5-3-6-18-14/h3,5-6,10,12H,2,4,7-9H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDKXQYYBTFQKPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC(C1)C(=O)NCC2=CSC(=N2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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